Cas no 851879-13-5 (2-chloro-N-1-(3,4-dipropoxyphenyl)ethylacetamide)

2-Chloro-N-[1-(3,4-dipropoxyphenyl)ethyl]acetamide is a specialized organic compound featuring a chloroacetamide moiety linked to a substituted phenethylamine scaffold. Its structural design, incorporating 3,4-dipropoxy groups, enhances solubility and reactivity, making it a valuable intermediate in synthetic organic chemistry. The chloroacetamide group provides a versatile handle for further functionalization, particularly in nucleophilic substitution reactions, while the dipropoxyphenyl moiety may contribute to improved pharmacokinetic properties in pharmaceutical applications. This compound is suitable for use in medicinal chemistry research, particularly in the development of bioactive molecules targeting neurological or cardiovascular pathways. Its well-defined structure ensures reproducibility in synthetic workflows, and its purity is critical for precise pharmacological evaluations.

2-chloro-N-1-(3,4-dipropoxyphenyl)ethylacetamide structure

851879-13-5 structure

Product Name:2-chloro-N-1-(3,4-dipropoxyphenyl)ethylacetamide

CAS No:851879-13-5

MF:C₁₆H₂₄ClNO₃

MW:313.819664001465

CID:3107937

PubChem ID:4961834

Update Time:2025-05-19

2-chloro-N-1-(3,4-dipropoxyphenyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-chloro-N-[1-(3,4-dipropoxyphenyl)ethyl]acetamide
- 2-chloro-N-1-(3,4-dipropoxyphenyl)ethylacetamide
- 851879-13-5
- EN300-12275
- G40747
- AKOS001088230
- C16H24ClNO3
- Z85931816
- CS-0225112
- AKOS016885131
- Inchi： 1S/C16H24ClNO3/c1-4-8-20-14-7-6-13(10-15(14)21-9-5-2)12(3)18-16(19)11-17/h6-7,10,12H,4-5,8-9,11H2,1-3H3,(H,18,19)
- InChI Key： IMXMBMCNUQNDSG-UHFFFAOYSA-N
- SMILES： ClCC(NC(C)C1C=CC(=C(C=1)OCCC)OCCC)=O

Computed Properties

Exact Mass: 313.1444713Da
Monoisotopic Mass: 313.1444713Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 9
Complexity: 301
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 47.6Å²

2-chloro-N-1-(3,4-dipropoxyphenyl)ethylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-12275-0.05g	2-chloro-N-[1-(3,4-dipropoxyphenyl)ethyl]acetamide	851879-13-5		0.05g	$76.0	2023-04-29
Enamine	EN300-12275-0.1g	2-chloro-N-[1-(3,4-dipropoxyphenyl)ethyl]acetamide	851879-13-5		0.1g	$113.0	2023-04-29
Enamine	EN300-12275-0.25g	2-chloro-N-[1-(3,4-dipropoxyphenyl)ethyl]acetamide	851879-13-5		0.25g	$162.0	2023-04-29
Enamine	EN300-12275-0.5g	2-chloro-N-[1-(3,4-dipropoxyphenyl)ethyl]acetamide	851879-13-5		0.5g	$310.0	2023-04-29
Enamine	EN300-12275-1.0g	2-chloro-N-[1-(3,4-dipropoxyphenyl)ethyl]acetamide	851879-13-5		1g	$414.0	2023-04-29
Enamine	EN300-12275-2.5g	2-chloro-N-[1-(3,4-dipropoxyphenyl)ethyl]acetamide	851879-13-5		2.5g	$810.0	2023-04-29
Enamine	EN300-12275-5.0g	2-chloro-N-[1-(3,4-dipropoxyphenyl)ethyl]acetamide	851879-13-5		5g	$1199.0	2023-04-29
Enamine	EN300-12275-10.0g	2-chloro-N-[1-(3,4-dipropoxyphenyl)ethyl]acetamide	851879-13-5		10g	$1778.0	2023-04-29
Enamine	EN300-12275-50mg	2-chloro-N-[1-(3,4-dipropoxyphenyl)ethyl]acetamide	851879-13-5	90.0%	50mg	$76.0	2023-10-02
Enamine	EN300-12275-100mg	2-chloro-N-[1-(3,4-dipropoxyphenyl)ethyl]acetamide	851879-13-5	90.0%	100mg	$113.0	2023-10-02

2-chloro-N-1-(3,4-dipropoxyphenyl)ethylacetamide Related Literature

1. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
3. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
4. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
5. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148

Related Categories

Additional information on 2-chloro-N-1-(3,4-dipropoxyphenyl)ethylacetamide

Recent Advances in the Study of 2-chloro-N-1-(3,4-dipropoxyphenyl)ethylacetamide (CAS: 851879-13-5)

The compound 2-chloro-N-1-(3,4-dipropoxyphenyl)ethylacetamide (CAS: 851879-13-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications. Recent literature highlights its role as a promising candidate for drug development, particularly in the context of neurological and metabolic disorders.

A study published in the Journal of Medicinal Chemistry (2023) investigated the pharmacological properties of 2-chloro-N-1-(3,4-dipropoxyphenyl)ethylacetamide, focusing on its interaction with specific neurotransmitter receptors. The research demonstrated that this compound exhibits high affinity for dopamine D2 and serotonin 5-HT2A receptors, suggesting its potential utility in treating psychiatric conditions such as schizophrenia and depression. The study employed in vitro binding assays and molecular docking simulations to elucidate the compound's mechanism of action.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which explored the compound's efficacy as an anti-inflammatory agent. The researchers synthesized a series of derivatives of 2-chloro-N-1-(3,4-dipropoxyphenyl)ethylacetamide and evaluated their activity in reducing cytokine production in macrophages. The results indicated that certain derivatives exhibited potent inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, without significant cytotoxicity. These findings open new avenues for the development of novel anti-inflammatory drugs.

In addition to its neurological and anti-inflammatory applications, recent research has also highlighted the compound's potential in metabolic disorders. A 2023 study in the European Journal of Pharmacology investigated the effects of 2-chloro-N-1-(3,4-dipropoxyphenyl)ethylacetamide on glucose metabolism in diabetic animal models. The compound was found to enhance insulin sensitivity and reduce blood glucose levels, suggesting its potential as a therapeutic agent for type 2 diabetes. The study utilized both in vivo and in vitro models to validate these effects.

Despite these promising findings, challenges remain in the clinical translation of 2-chloro-N-1-(3,4-dipropoxyphenyl)ethylacetamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on optimizing the compound's pharmacokinetic properties and evaluating its safety profile in preclinical models.

In conclusion, 2-chloro-N-1-(3,4-dipropoxyphenyl)ethylacetamide (CAS: 851879-13-5) represents a versatile molecule with significant therapeutic potential across multiple disease areas. Continued research efforts are essential to fully unlock its clinical applications and overcome existing limitations. The compound's unique pharmacological profile positions it as a valuable candidate for future drug development initiatives in the chemical biology and pharmaceutical sectors.